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Compound of Interest

Compound Name: N-Methylformanilide

Cat. No.: B046363 Get Quote

Essential Safety and Handling Guide for N-
Methylformanilide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of N-Methylformanilide. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and mitigate

risks associated with this chemical.

Physicochemical and Safety Data
The following table summarizes key quantitative data for N-Methylformanilide.
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Property Value Reference

Molecular Formula C₈H₉NO [1]

Molecular Weight 135.16 g/mol [1]

CAS Number 93-61-8 [1][2][3]

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Melting Point/Range 8 - 13 °C / 46.4 - 55.4 °F [1][4]

Boiling Point/Range 243 - 244 °C / 469.4 - 471.2 °F [1][4]

Flash Point 126 °C / 258.8 °F (closed cup) [1][2][4][5][6]

Density 1.095 g/mL at 25 °C [4]

Water Solubility 10.3 g/L [4]

Vapor Pressure 2.66 Pa at 25 °C [4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of N-
Methylformanilide.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Confirm that all necessary Personal Protective Equipment (PPE) is available and in good

condition.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][5]
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Skin Protection:

Wear appropriate chemical-resistant gloves, such as nitrile rubber.[1]

Don impervious clothing to prevent skin exposure.[1][2] A lab coat is mandatory.

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[2]

3. Handling:

Avoid contact with eyes, skin, and clothing.[2]

Prevent inhalation of vapor or mist.[4]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[1][3]

Keep the container tightly closed when not in use.[1][2][4][5]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents.[2][5]

Keep containers tightly closed.[1][4][5]

Store below +30°C.[1][3]

Disposal Plan
N-Methylformanilide and any contaminated materials must be disposed of as hazardous

waste.

1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container that is chemically

compatible.[8]
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Clearly mark the container as "Hazardous Waste" with the full chemical name.[8]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[8]

2. Spill Residue:

Absorb spills with an inert material (e.g., vermiculite, sand, or earth) and place the

contaminated material into the designated hazardous waste container.[2][4][8]

3. Final Disposal:

Dispose of waste through a licensed and approved waste disposal contractor.[4][8]

Consult with your institution's EHS office to arrange for pickup and disposal.[8]

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[8] Disposal must adhere to all federal, state, and local regulations.[2]

Emergency Plan: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or exposure.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[2][4][5]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1][2]
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Spill Cleanup Protocol
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Use an inert absorbent material like vermiculite, sand, or earth to soak up the spill.

[2][4][8]

Collect: Carefully collect the absorbent material and place it into a suitable, sealed container

for hazardous waste disposal.[4][8]

Clean: Wash the spill area thoroughly with soap and water after the material has been

collected.[8]

Decontaminate: Properly decontaminate or dispose of any tools and clothing used during the

cleanup.

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for handling N-Methylformanilide, from

preparation to emergency response.
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N-Methylformanilide Handling and Emergency Workflow

1. Preparation

2. Handling Procedure

3. Post-Handling

4. Emergency Response

Start: Handling N-Methylformanilide

Ensure Adequate Ventilation
(Fume Hood)

Assemble Required PPE

Locate Emergency Equipment
(Eyewash, Shower)

Don PPE:
- Goggles
- Gloves

- Lab Coat

Perform Chemical Work

Dispose of Waste as
Hazardous Material

Emergency Event?

Store Properly:
- Tightly Closed

- Cool, Dry, Ventilated

Doff PPE Correctly

Wash Hands Thoroughly

No

Spill Occurs

Yes (Spill)

Personnel Exposure

Yes (Exposure)

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Contain with Absorbent
3. Collect for Disposal

Administer First Aid
(Eyes, Skin, Inhalation, Ingestion)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for N-Methylformanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b046363?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_N_Methylformanilide_carbonyl_13C.pdf
https://pim-resources.coleparmer.com/sds/44863.pdf
https://www.merckmillipore.com/FR/en/product/N-Methylformanilide,MDA_CHEM-806169
https://www.chemicalbook.com/msds/n-methylformanilide.htm
https://www.fishersci.com/store/msds?partNumber=AC126815000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1182930&productDescription=N-METHYLFORMANILIDE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1619_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Methylformanilide_carbonyl_13C_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b046363#personal-protective-equipment-for-handling-n-methylformanilide
https://www.benchchem.com/product/b046363#personal-protective-equipment-for-handling-n-methylformanilide
https://www.benchchem.com/product/b046363#personal-protective-equipment-for-handling-n-methylformanilide
https://www.benchchem.com/product/b046363#personal-protective-equipment-for-handling-n-methylformanilide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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